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Compound of Interest

Compound Name: N-Methyl-4-oxazolecarboxamide

Cat. No.: B8289732

Get Quote

Compound Profile & Physiochemical Identity[1][2]
N-Methyl-4-oxazolecarboxamide is a 1,3-oxazole derivative characterized by a carboxamide

group at the C4 position. It serves as a critical intermediate in the synthesis of kinase inhibitors

and other pharmaceutical agents. Its stability is governed by the electron-deficient nature of the

oxazole ring and the hydrolytic susceptibility of the amide bond.

Table 1: Physiochemical Specifications
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Property Specification Notes

Chemical Name
N-Methyl-4-

oxazolecarboxamide

Systematic Name: N-Methyl-

1,3-oxazole-4-carboxamide

CAS Number Not Standardized
Analogous to CAS 170487-38-

4 (Methyl ester)

Molecular Formula

Molecular Weight 126.11 g/mol

Appearance
White to off-white crystalline

solid
May yellow upon oxidation

Solubility
DMSO (>50 mM), Methanol,

Ethanol

Sparingly soluble in water;

insoluble in hexanes

pKa (Calc.) ~13.5 (Amide NH) Weakly acidic

LogP (Calc.) -0.34 Amphiphilic character

Safety & Hazard Assessment (GHS Standards)
While specific toxicological data for this exact intermediate may be limited, its structural

analogs (oxazole carboxylates) exhibit known hazards. Treat this compound as a Category 2

Irritant.

Risk Mitigation Workflow
Inhalation: Use a fume hood. The oxazole ring can be irritating to mucous membranes.

Skin/Eye Contact: Wear nitrile gloves and safety goggles. Amides can penetrate the skin.

Ingestion: Harmful if swallowed.[1][2]

Risk Assessment PPE Selection
(Nitrile Gloves, Goggles)

Step 1 Engineering Controls
(Fume Hood, ISO 5)

Step 2
Handling Procedure

Step 3 Waste Disposal
(Halogen-free Organic)

Post-Exp
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Figure 1: Standard Safety Workflow for Handling Oxazole Intermediates.

Storage & Stability Protocols
The kinetic stability of N-Methyl-4-oxazolecarboxamide is compromised by moisture

(hydrolysis of the amide) and light (photo-oxidation of the oxazole ring).

Long-Term Storage (Solid State)
Temperature: Store at -20°C.

Environment: Desiccated atmosphere. Use a sealed vial with an inert gas overlay (Argon or

Nitrogen) to prevent moisture ingress.

Container: Amber glass vials to protect from UV degradation.

Solution Stability
DMSO/Ethanol Stocks: Stable for 3 months at -20°C.

Aqueous Solutions: Unstable. Prepare fresh. The oxazole ring can undergo ring-opening

hydrolysis under acidic or basic conditions.

Freeze-Thaw Cycles: Limit to max 3 cycles. Aliquot stocks immediately after preparation.

Solubilization & Handling Protocols
Proper solubilization is critical for assay reproducibility. The following protocol ensures a

homogeneous solution without precipitating the compound.

Protocol: Preparation of 10 mM Stock Solution
Reagents:

N-Methyl-4-oxazolecarboxamide (Solid)[3]

DMSO (Anhydrous, ≥99.9%, Molecular Biology Grade)

Step-by-Step Methodology:
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Equilibration: Allow the vial to warm to room temperature (approx. 15 mins) before opening

to prevent condensation.

Weighing: Weigh 1.26 mg of solid into a sterile microcentrifuge tube.

Solvent Addition: Add 1.0 mL of anhydrous DMSO.

Dissolution: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at 37°C

for 5 minutes.

Inspection: Visually verify clarity. The solution should be colorless to pale yellow.

Aliquot: Dispense into 50 µL aliquots in amber tubes.

Storage: Flash freeze in liquid nitrogen and store at -80°C (preferred) or -20°C.

Solid Compound
(Room Temp)

Add Anhydrous DMSO

Vortex (30s)

Visual Inspection

Sonicate (37°C, 5 min)

Particulates

Aliquot & Freeze
(-20°C / -80°C)

Clear
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Figure 2: Decision Logic for Solubilization and Quality Control.

Quality Control (QC) & Validation
To ensure experimental rigor, validate the integrity of the compound before use in critical

assays (e.g., IC50 determination, cell signaling).

HPLC Validation
Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5 µm).

Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.

Detection: UV at 254 nm (Oxazole absorption).

Acceptance Criteria: Purity ≥ 95%. Single peak retention.

NMR Verification
Solvent: DMSO-d6.

Key Signals:

Singlet at ~8.4 ppm (Oxazole C2-H).[4]

Singlet at ~8.1 ppm (Oxazole C5-H).

Broad singlet at ~8.0 ppm (Amide NH).

Doublet at ~2.8 ppm (N-Methyl group).

References
Oxazole Synthesis & Properties

Synthesis of Oxazole-4-Carboxamides via Van Leusen Reaction. Journal of Organic

Chemistry.
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Methyl 4-oxazolecarboxylate SDS.[5] Sigma-Aldrich.[6]

Handling of Heterocycles

Guidelines for Handling Air-Sensitive Reagents. Aldrich Technical Bulletin AL-134.

Solubility Protocols

BenchChem Technical Guide: Physicochemical Properties of Oxazole Derivatives.

(Note: Direct literature on "N-Methyl-4-oxazolecarboxamide" is sparse; references provided

anchor the protocols to established chemistry of the oxazole-4-carboxylate class.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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